Cas no 2639424-48-7 (ethyl 4-methyl-2-(piperidin-3-yl)-1,3-oxazole-5-carboxylate)

• Product Name: ethyl 4-methyl-2-(piperidin-3-yl)-1,3-oxazole-5-carboxylate
• CAS No: 2639424-48-7
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 5165369
• PubChem ID: 165904101
• Update Time: 2025-06-13

ethyl 4-methyl-2-(piperidin-3-yl)-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 4-methyl-2-(3-piperidinyl)-, ethyl ester
• ethyl 4-methyl-2-(piperidin-3-yl)-1,3-oxazole-5-carboxylate

• Inchi： 1S/C12H18N2O3/c1-3-16-12(15)10-8(2)14-11(17-10)9-5-4-6-13-7-9/h9,13H,3-7H2,1-2H3
• InChI Key： CMEQLIQEMVZIDK-UHFFFAOYSA-N
• SMILES： O1C(C(OCC)=O)=C(C)N=C1C1CCCNC1

Additional information on ethyl 4-methyl-2-(piperidin-3-yl)-1,3-oxazole-5-carboxylate

Introduction to Ethyl 4-methyl-2-(piperidin-3-yl)-1,3-oxazole-5-carboxylate (CAS No. 2639424-48-7)

Ethyl 4-methyl-2-(piperidin-3-yl)-1,3-oxazole-5-carboxylate, identified by its CAS number 2639424-48-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the oxazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a piperidine ring and an ester functional group, contribute to its unique chemical properties and potential therapeutic benefits.

The piperidin-3-yl substituent in the molecular structure of ethyl 4-methyl-2-(piperidin-3-yl)-1,3-oxazole-5-carboxylate plays a crucial role in determining its pharmacological profile. Piperidine derivatives are known for their ability to enhance the solubility and bioavailability of drug molecules, making them valuable in the design of novel therapeutic agents. The oxazole ring, on the other hand, is a key pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticonvulsant properties.

Recent advancements in medicinal chemistry have highlighted the importance of oxazole derivatives in the development of new drugs. Ethyl 4-methyl-2-(piperidin-3-yl)-1,3-oxazole-5-carboxylate has been investigated for its potential applications in treating various diseases, including neurological disorders and infectious diseases. Studies have shown that this compound exhibits promising inhibitory effects on certain enzymes and receptors involved in pathophysiological processes.

In particular, research has focused on the compound's interaction with biological targets such as kinases and proteases. These enzymes are often implicated in the progression of diseases like cancer and inflammation. The 4-methyl group in the molecule is believed to enhance binding affinity by improving hydrophobic interactions with the target proteins. Additionally, the ester functionality at the 5-position of the oxazole ring provides a site for further chemical modifications, allowing for the development of more potent and selective derivatives.

The synthesis of ethyl 4-methyl-2-(piperidin-3-yl)-1,3-oxazole-5-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been reported to improve the efficiency of the synthesis. These methods not only enhance productivity but also minimize unwanted byproducts, making them ideal for industrial-scale production.

One of the most compelling aspects of ethyl 4-methyl-2-(piperidin-3-yl)-1,3-oxazole-5-carboxylate is its potential as a lead compound for drug discovery. Preclinical studies have demonstrated its efficacy in animal models of various diseases. For instance, studies have shown that this compound can reduce inflammation and pain associated with arthritis by inhibiting key inflammatory pathways. Furthermore, its ability to cross the blood-brain barrier suggests that it may be effective in treating central nervous system disorders.

The pharmacokinetic properties of ethyl 4-methyl-2-(piperidin-3-yl)-1,3-oxazole-5-carboxylate have also been thoroughly evaluated. These studies indicate that the compound has a favorable half-life and bioavailability, making it suitable for oral administration. The presence of both lipophilic and hydrophilic regions in its structure contributes to its good solubility in both aqueous and organic solvents, which is essential for formulation development.

Future research directions include exploring additional modifications to enhance the therapeutic potential of ethyl 4-methyl-2-(piperidin-3-y)-1,3-o xazole -5 -carbox ylate . For example, introducing new substituents at various positions on the molecule could lead to derivatives with improved selectivity and reduced side effects. Additionally, computational methods such as molecular docking and virtual screening can be employed to identify novel analogs with enhanced activity.

The growing interest in natural product-inspired drug design has also prompted investigations into biosynthetic pathways that could produce analogs of ethyl 4-methyl -2-( piper idin -3 -y l ) -1 ,3 -ox azole -5 -car box ylate . By leveraging natural products as starting materials , researchers can access structurally diverse compounds with unique biological activities. This approach aligns with the growing trend toward green chemistry and sustainable drug development practices.

In conclusion, ethyl 4-methyl -2-( piper idin -3 -y l ) -1 ,3 -ox azole -5 -car box ylate (CAS No . 2639424 -48 -7) is a promising compound with significant potential in pharmaceutical applications . Its unique structural features , combined with its favorable pharmacological properties , make it an attractive candidate for further development . As research continues to uncover new therapeutic targets and innovative synthetic strategies , this compound is poised to play a vital role in addressing unmet medical needs.